4-Bromo-3-methyl-pyridine-2-carbonitrile
Overview
Description
4-Bromo-3-methyl-pyridine-2-carbonitrile is a chemical compound used as a synthetic intermediate . It is used in the synthesis of various pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular formula of 4-Bromo-3-methyl-pyridine-2-carbonitrile is C7H5BrN2 . It has a molecular weight of 197.03 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-3-methyl-pyridine-2-carbonitrile are not detailed in the searched resources , it is known to be a useful intermediate in various organic synthesis processes, including the preparation of crown-ester-bipyridines and viologens .Physical And Chemical Properties Analysis
4-Bromo-3-methyl-pyridine-2-carbonitrile is a powder with a predicted boiling point of 286.7±35.0 °C and a predicted density of 1.61±0.1 g/cm3 . Its pKa is predicted to be -2.50±0.10 .Scientific Research Applications
Organic Synthesis Building Block for Cross-Coupling Reactions
4-Bromo-3-methyl-pyridine-2-carbonitrile serves as a building block in various cross-coupling reactions, which are fundamental in creating complex organic molecules. It is used in Negishi cross-coupling reactions with aryl halides catalyzed by palladium, allowing for the formation of C−N bonds .
Pharmaceutical Intermediates Synthesis of Bioactive Compounds
This compound is utilized as an intermediate in the synthesis of pharmaceuticals. It is involved in the preparation of 3-benzyloxy-4-bromopicolinate ester and 3-benzyloxy-5-bromopicolinate ester, which are common building blocks for pharmaceuticals and agrochemicals .
Material Science Creation of Advanced Materials
Due to its diverse reactivity and structural complexity, 4-Bromo-3-methyl-pyridine-2-carbonitrile is extensively used in material science research. It offers potential in the development of new materials with unique properties.
4. Agrochemical Production: Synthesis of Pesticides and Herbicides The compound finds application in the agrochemical industry as a precursor for the synthesis of various pesticides and herbicides, contributing to agricultural productivity .
5. Dye Manufacturing: Intermediate for Dye Synthesis It serves as an important raw material and intermediate in the synthesis of dyes, aiding in the production of a wide range of colorants for different applications .
Catalysis Enhancing Reaction Efficiency
In catalysis, 4-Bromo-3-methyl-pyridine-2-carbonitrile is used to improve the efficiency of chemical reactions, particularly in processes involving copper as a catalyst .
Mechanism of Action
Target of Action
Similar compounds are often used in suzuki–miyaura (sm) cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of SM cross-coupling reactions, the compound may participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound could potentially influence the formation of carbon–carbon bonds .
Result of Action
As a potential participant in sm cross-coupling reactions, it could contribute to the formation of new carbon–carbon bonds .
Action Environment
The action, efficacy, and stability of 4-Bromo-3-methyl-pyridine-2-carbonitrile can be influenced by various environmental factors. For instance, in the context of SM cross-coupling reactions, the success of the reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-3-methylpyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2/c1-5-6(8)2-3-10-7(5)4-9/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXORKPPOJBWEQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1C#N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-methyl-pyridine-2-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-(4-Fluorophenyl)piperazine-1-carbonyl)-2-methylnaphtho[2,3-b]furan-4,9-dione](/img/structure/B2935496.png)
![2-(allyl(phenyl)amino)-N-cyclopentyl-2-(6-nitrobenzo[d][1,3]dioxol-5-yl)acetamide](/img/structure/B2935498.png)
![6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid](/img/structure/B2935501.png)
![4-[(E)-(4-oxochromen-3-ylidene)methyl]benzonitrile](/img/structure/B2935506.png)
![2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide](/img/structure/B2935511.png)
![2-(3,4-Dichlorophenoxy)-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile](/img/structure/B2935512.png)
![N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-isopropoxybenzamide hydrochloride](/img/structure/B2935513.png)
